Cas no 2142091-48-1 (tert-butyl 3-4-(methoxymethyl)phenylpiperazine-1-carboxylate)

• Product Name: tert-butyl 3-4-(methoxymethyl)phenylpiperazine-1-carboxylate
• CAS No: 2142091-48-1
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6172548
• PubChem ID: 165621405
• Update Time: 2025-10-29

tert-butyl 3-4-(methoxymethyl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-4-(methoxymethyl)phenylpiperazine-1-carboxylate
• EN300-1887851
• tert-butyl 3-[4-(methoxymethyl)phenyl]piperazine-1-carboxylate
• 2142091-48-1

• Inchi： 1S/C17H26N2O3/c1-17(2,3)22-16(20)19-10-9-18-15(11-19)14-7-5-13(6-8-14)12-21-4/h5-8,15,18H,9-12H2,1-4H3
• InChI Key： VCWADBYLVAEWRG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CC(COC)=CC=2)C1)=O

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl 3-4-(methoxymethyl)phenylpiperazine-1-carboxylate

Research Brief on tert-butyl 3-4-(methoxymethyl)phenylpiperazine-1-carboxylate (CAS: 2142091-48-1)

The compound tert-butyl 3-4-(methoxymethyl)phenylpiperazine-1-carboxylate (CAS: 2142091-48-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperazine derivative is recognized for its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and psychiatric disorders. Recent studies have explored its utility in drug discovery, focusing on its structural versatility and pharmacological properties.

One of the primary research objectives surrounding this compound is its role in the development of novel serotonin receptor modulators. Serotonin receptors play a crucial role in mood regulation, and targeting these receptors has been a cornerstone in the treatment of depression and anxiety disorders. The methoxymethyl and tert-butyl carboxylate groups in this compound provide a unique scaffold for designing selective ligands with improved binding affinity and metabolic stability. Recent in vitro studies have demonstrated its efficacy in modulating 5-HT1A and 5-HT2A receptor activity, suggesting promising therapeutic applications.

In addition to its neurological applications, tert-butyl 3-4-(methoxymethyl)phenylpiperazine-1-carboxylate has been investigated for its potential in oncology. Preliminary studies indicate that this compound can serve as a precursor for the synthesis of kinase inhibitors, which are critical in targeting cancer signaling pathways. Researchers have highlighted its compatibility with parallel synthesis techniques, enabling rapid generation of diverse analogs for high-throughput screening. This approach has identified several derivatives with potent inhibitory effects on tyrosine kinases, paving the way for further preclinical evaluation.

The synthetic routes for this compound have also been a focal point of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly protocols for its preparation. For instance, a recent publication detailed a one-pot synthesis method using catalytic hydrogenation, which significantly reduces the use of hazardous reagents and improves yield. Such innovations are crucial for scaling up production while adhering to sustainable practices.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. Issues such as oral bioavailability and blood-brain barrier penetration are areas of active investigation. Computational modeling and structure-activity relationship (SAR) studies are being employed to address these limitations, with the aim of refining the compound's therapeutic potential.

In conclusion, tert-butyl 3-4-(methoxymethyl)phenylpiperazine-1-carboxylate (CAS: 2142091-48-1) represents a versatile and promising candidate in drug discovery. Its applications span neurological and oncological research, with ongoing studies focused on enhancing its efficacy and safety profile. As synthetic methodologies and biological evaluations continue to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.